BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
AZD3147

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZD3147

Cat. No.: B1666214

Essential Safety and Handling Guide for
AZD3147

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
AZD3147, a potent, orally bioavailable dual inhibitor of mMTORC1 and mTORC2.[1][2][3] Given
its physiological activity, it is imperative to handle this compound with the appropriate care to
minimize exposure risks.

Hazard Assessment and Personal Protective
Equipment (PPE)

While some suppliers may classify AZD3147 as a non-hazardous substance or mixture, it is
crucial to recognize its high physiological activity and treat it as a hazardous material. The
following personal protective equipment is essential to prevent ingestion, inhalation, and
contact with skin and eyes.[1]

Table 1: Recommended Personal Protective Equipment for Handling AZD3147
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Protection Type

Recommended Equipment

Eye and Face Protection

Chemical splash goggles or safety glasses
meeting ANSI Z.87.1 standards. A face shield
should be worn over safety glasses for splash
hazards.[4]

Skin Protection

Chemical-resistant gloves (e.g., disposable

nitrile gloves).[4] A lab coat must be worn.

Respiratory Protection

For operations that may generate dust or
aerosols, a NIOSH-approved respirator is

required.

Protective Clothing

A fully buttoned lab coat and appropriate shoes

that cover the entire foot are mandatory.[4]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational protocol is vital for the safe handling of AZD3147.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of AZD3147, from preparation to disposal.
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Detailed Methodologies:
e Preparation:

o Designate a specific area for handling AZD3147, preferably within a chemical fume hood
or other ventilated enclosure.

o Assemble all necessary PPE as outlined in Table 1.

o Don PPE in the following order: gown, mask or respirator, goggles or face shield, and
gloves.

e Handling:

o When weighing the solid compound, use a balance inside a ventilated enclosure to avoid
dust inhalation.

o AZD3147 is soluble in organic solvents such as ethanol and DMSO.[1] When preparing
solutions, add the solvent to the solid to minimize dust generation.

o Conduct all experimental procedures involving AZD3147 within a fume hood.
e Cleanup:
o Decontaminate all work surfaces with an appropriate cleaning agent after each use.

o Doff PPE in an order that minimizes contamination: gloves, goggles or face shield, gown,
and mask or respirator.

o Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing Contaminated Waste

Proper disposal of waste contaminated with AZD3147 is critical to prevent environmental
contamination and accidental exposure.

Logical Relationship for Waste Disposal
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Caption: Segregation and disposal pathways for AZD3147-contaminated waste.
Disposal Protocols:

¢ Solid Waste: All disposable items contaminated with AZD3147, such as gloves, absorbent
pads, and plasticware, must be placed in a designated hazardous waste container.[5]

¢ Ligquid Waste: Unused solutions and contaminated solvents should be collected in a clearly
labeled hazardous chemical waste container. Do not pour this waste down the drain.[5]

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.[5]

+ All waste containers must be properly labeled and disposed of in accordance with
institutional and local regulations for hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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